Cas no 88969-78-2 (methyl 5-(3-aminopropyl)thiophene-2-carboxylate)

Methyl 5-(3-aminopropyl)thiophene-2-carboxylate is a versatile heterocyclic compound featuring both an ester and an amine functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The thiophene core provides stability and electronic properties conducive to further derivatization, while the 3-aminopropyl side chain enhances reactivity for coupling reactions. Its structural features enable its use in the development of bioactive molecules, particularly in medicinal chemistry for drug discovery. The ester group allows for straightforward hydrolysis or transesterification, offering flexibility in downstream modifications. This compound is well-suited for applications requiring precise functional group control and tailored molecular architectures.
methyl 5-(3-aminopropyl)thiophene-2-carboxylate structure
88969-78-2 structure
Product Name:methyl 5-(3-aminopropyl)thiophene-2-carboxylate
CAS No:88969-78-2
MF:C9H13NO2S
MW:199.27002120018
CID:617707
PubChem ID:19989043
Update Time:2025-06-29

methyl 5-(3-aminopropyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(3-aminopropyl)-, methyl ester
    • methyl 5-(3-aminopropyl)thiophene-2-carboxylate
    • DTXSID30601706
    • 5-(3-Amino-propyl)-thiophene-2-carboxylic Acid Methyl Ester
    • EN300-1865982
    • SCHEMBL2160994
    • FT-0714663
    • 5-(3-Amino-propyl)-thiophene2-carboxylic acid methyl ester
    • 5-(3Amino-propyl)-thiophene-2-carboxylic acid methyl ester
    • 88969-78-2
    • TZOQETCEZDRPGE-UHFFFAOYSA-N
    • Inchi: 1S/C9H13NO2S/c1-12-9(11)8-5-4-7(13-8)3-2-6-10/h4-5H,2-3,6,10H2,1H3
    • InChI Key: TZOQETCEZDRPGE-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC=C1CCCN

Computed Properties

  • Exact Mass: 199.06669983g/mol
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 80.6Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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